Cas no 2768332-20-1 (tert-butyl N-[3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-yl]carbamate)

• Product Name: tert-butyl N-[3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-yl]carbamate
• CAS No: 2768332-20-1
• MF: C₁₈H₂₅NO₂
• MW: 287.39660525322
• CID: 6012812
• PubChem ID: 165485505
• Update Time: 2025-06-08

tert-butyl N-[3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-yl]carbamate
• EN300-37366900
• EN300-37408234
• 2768332-20-1

• Inchi： 1S/C18H25NO2/c1-16(2,3)21-15(20)19-18-11-17(12-18,13-18)10-9-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3,(H,19,20)
• InChI Key： RSLNJUJRTJSYQL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC12CC(CCC3C=CC=CC=3)(C1)C2)=O

Computed Properties

• Exact Mass: 287.188529040g/mol
• Monoisotopic Mass: 287.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-[3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-yl]carbamate

Introduction to tert-butyl N-[3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-yl]carbamate (CAS No. 2768332-20-1)

tert-butyl N-[3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-yl]carbamate, identified by its Chemical Abstracts Service number 2768332-20-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules characterized by its unique bicyclic structure, which contributes to its distinct chemical and biological properties. The presence of a bicyclo[1.1.1]pentan-1-yl moiety and a phenylethyl side chain introduces specific steric and electronic features that make this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of tert-butyl N-[3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-yl]carbamate is notable for its complexity, which arises from the fused cycloalkane system. This bicyclic scaffold is known to enhance the metabolic stability and bioavailability of compounds, making it an attractive motif in the design of novel therapeutic agents. The bicyclo[1.1.1]pentan-1-yl group, in particular, is a key feature that contributes to the molecule's rigidity and lipophilicity, properties that are often desirable in drug candidates targeting receptors with high binding affinity.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their versatility as pharmacophores. The carbamate functional group, characterized by its -NHCOO- moiety, is known for its ability to form hydrogen bonds and interact with biological targets in a manner that can modulate enzyme activity and receptor binding. The incorporation of this group into the tert-butyl N-[3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-yl]carbamate structure may contribute to its potential as an inhibitor or modulator of various biological pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that molecules with similar structural features may exhibit properties relevant to the modulation of neurotransmitter systems, particularly those involving GABAergic and glutamatergic pathways. The bicyclo[1.1.1]pentan-1-yl moiety, in conjunction with the phenylethyl side chain, may contribute to interactions with specific receptors or enzymes involved in neuroprotection or neuroinflammation.

The tert-butyl group at the nitrogen position of the carbamate moiety is another critical feature that influences the compound's overall properties. This bulky substituent can enhance solubility and metabolic stability while also affecting binding affinity through steric interactions with biological targets. Such structural elements are often fine-tuned during drug development to optimize efficacy and minimize off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like tert-butyl N-[3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-yl]carbamate with biological targets at an unprecedented level of detail. These computational studies have provided valuable insights into how modifications to the bicyclic scaffold and functional groups can influence biological activity, guiding experimental efforts toward more effective drug candidates.

The synthesis of this compound presents unique challenges due to its complex three-dimensional structure. However, modern synthetic methodologies have made significant progress in facilitating the construction of such molecules, allowing for greater access to structurally diverse libraries for screening purposes. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving high yields and enantiopurity, which are critical for pharmaceutical applications.

From a pharmacokinetic perspective, the lipophilicity and metabolic stability imparted by the bicyclo[1.1.1]pentan-1-yl group are advantageous for oral bioavailability, while the carbamate moiety may influence renal clearance or proteolytic degradation rates. These factors are carefully considered during drug design to ensure optimal therapeutic outcomes while minimizing side effects.

The potential therapeutic applications of tert-butyl N-[3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-yl]carbamate extend beyond neurological disorders; preliminary data suggest possible roles in anti-inflammatory and analgesic contexts as well. The ability of this compound to interact with multiple biological targets underscores its versatility as a lead molecule for further medicinal chemistry exploration.

In conclusion, tert-butyl N-[3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-yl]carbamate (CAS No. 2768332-20-1) represents a structurally intriguing compound with significant potential in pharmaceutical research and development。 Its unique combination of features—such as the bicyclo[1。 11。 11。 pentan-l-yI】scaffold、the phenylethvl side chain、andthe carbamate functional group—makes it a compelling candidate for further investigation into its biological activities。 As research continues，this molecule may contribute valuable insights into new therapeutic strategies across multiple disease areas。